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Compound of Interest

Compound Name: Trehalose C14

Cat. No.: B12372939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

synthesis, and biological significance of two molecules referred to as "Trehalose C14": the

isotopically labeled [14C]Trehalose and the surfactant trehalose 6-myristate. This document is

designed to serve as a core resource, offering detailed experimental protocols, quantitative

data, and visual representations of key biological pathways.

[14C]Trehalose: A Radiolabeled Probe for Metabolic
Studies
[14C]Trehalose is an invaluable tool for tracing the metabolic fate of trehalose in various

biological systems. Its chemical structure is identical to that of α,α-trehalose, a non-reducing

disaccharide composed of two α-glucose units linked by an α,α-1,1-glycosidic bond. The

presence of the radioactive carbon-14 isotope allows for sensitive detection and quantification

in metabolic and uptake studies.

Chemical Structure of Trehalose
Systematic Name: α-D-Glucopyranosyl-(1→1)-α-D-glucopyranoside

Molecular Formula: C12H22O11

Molar Mass (anhydrous): 342.30 g/mol [1]
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Molar Mass (dihydrate): 378.33 g/mol [2]

Appearance: White crystalline powder[2]

Melting Point: 203 °C (anhydrous), 97 °C (dihydrate)[2][3]

Solubility: Freely soluble in water, slightly soluble in ethanol

Biosynthesis of [14C]Trehalose
The preparation of [14C]Trehalose typically involves the biological conversion of [14C]glucose

using microorganisms that naturally synthesize trehalose, particularly under stress conditions.

Genetically modified strains of Saccharomyces cerevisiae (yeast) and Escherichia coli are

commonly employed for this purpose.

This method utilizes a yeast strain with a deleted gene for phosphoglucoisomerase, preventing

the metabolism of exogenously supplied glucose through glycolysis and shunting it towards

trehalose synthesis.

Yeast Strain Preparation: A phosphoglucoisomerase-deficient strain of Saccharomyces

cerevisiae is cultured in an appropriate growth medium.

Induction of Trehalose Synthesis: The yeast cells are subjected to stress conditions, such as

nitrogen starvation or heat shock, to induce the enzymes responsible for trehalose synthesis.

Radiolabeling: The stressed yeast cells are incubated with [14C]glucose.

Extraction of [14C]Trehalose: After incubation, the cells are harvested, and the intracellular

[14C]trehalose is extracted, often using a hot ethanol extraction method.

Purification: The extract is purified using techniques such as ion-exchange chromatography

and high-performance liquid chromatography (HPLC) to isolate pure [14C]trehalose.

This method employs an E. coli mutant that cannot metabolize glucose and is induced to

synthesize trehalose under high osmolarity conditions.

Bacterial Strain and Growth: A mutant strain of E. coli deficient in glucose metabolism is

grown in a suitable medium.
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Induction of Trehalose Synthesis: The bacterial culture is subjected to high osmolarity by the

addition of a non-metabolizable solute (e.g., NaCl). This induces the synthesis of trehalose

as an osmoprotectant.

Radiolabeling: [14C]glucose is added to the culture medium.

Extraction and Purification: The bacterial cells are harvested, and the [14C]trehalose is

extracted and purified using methods similar to those described for yeast.

Quantitative Data for [14C]Trehalose Synthesis
Parameter

S. cerevisiae
Method

E. coli Method Reference(s)

Yield
~35% of supplied

[14C]glucose

Routinely >50% of

supplied [14C]glucose
,

Purity
High radiochemical

purity
Radiochemically pure ,

Metabolic Pathway of Trehalose
[14C]Trehalose is a critical tracer for elucidating the pathways of trehalose metabolism. The

primary route of trehalose biosynthesis in many organisms is the TPS/TPP pathway.
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Caption: The TPS/TPP pathway for trehalose biosynthesis and its subsequent hydrolysis.

Trehalose 6-Myristate (Trehalose C14): A Bioactive
Surfactant
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Trehalose C14 can also refer to trehalose 6-myristate, a mono-acylated derivative of trehalose

where a myristic acid (a C14 fatty acid) is attached to one of the 6-hydroxyl groups of the

trehalose molecule. This modification imparts amphiphilic properties, making it a surface-active

agent with potential applications in drug delivery and immunology.

Chemical Structure of Trehalose 6-Myristate
Systematic Name: α-D-Glucopyranoside, α-D-glucopyranosyl, 6-tetradecanoate

CAS Number: 64622-92-0

Molecular Formula: C26H48O12

Formula Weight: 552.7

Synthesis of Trehalose 6-Myristate
The synthesis of trehalose 6-myristate can be achieved through regioselective acylation of

trehalose. A common strategy involves the use of protecting groups to selectively expose the

primary hydroxyl groups at the 6 and 6' positions for esterification.

This protocol is a general approach for the synthesis of 6-O-acylated trehalose derivatives.

Protection of Secondary Hydroxyls: The secondary hydroxyl groups of trehalose are

protected, for example, by forming a 2,3,4,2',3',4'-hexakis-O-(trimethylsilyl)-α,α-trehalose

intermediate.

Acylation: The protected trehalose is then reacted with myristoyl chloride in the presence of a

suitable base (e.g., pyridine) to form the ester linkage at the unprotected 6-hydroxyl group.

Deprotection: The protecting groups are removed to yield the final product, trehalose 6-

myristate.

Purification: The product is purified by column chromatography.

Physicochemical Properties of Trehalose 6-Myristate
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Property Value Reference(s)

Purity ≥98%

Formulation A solid

Solubility

Soluble in DMSO (≥10 mg/ml),

Sparingly soluble in Ethanol

(1-10 mg/ml)

Critical Micelle Concentration

(CMC)
0.012 mM

Signaling Pathway of Trehalose Monomycolate
Recent studies have shown that trehalose monocorynomycolate, a structurally related

trehalose lipid, can trigger γδ T cell-driven protective immunity. This suggests a potential role

for trehalose myristate in modulating immune responses.
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Caption: Proposed signaling pathway for trehalose myristate-induced immunity.

Conclusion
The term "Trehalose C14" encompasses two distinct but important molecules for scientific

research. [14C]Trehalose serves as a fundamental tool for metabolic research, enabling the

precise tracking of trehalose in biological systems. In contrast, trehalose 6-myristate is a

bioactive surfactant with emerging roles in immunology and potential applications in drug

delivery and formulation. This guide provides the foundational knowledge and experimental

frameworks necessary for researchers to effectively utilize these compounds in their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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